Cas no 59936-29-7 (1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate
• CAS No: 59936-29-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD01075092
• CID: 57502
• PubChem ID: 354334801
• Update Time: 2025-11-02

1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Boc-L-Proline-methyl ester
• Pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• N-(tert-Butoxycarbonyl)-L-proline Methyl Ester
• N-Boc-L-proline methyl ester
• (S)-1-tert-Butyl 2-methyl pyrrolidine-1,2-dicarboxylate
• Boc-L-prolinem ethylester
• Boc-L-Pro-OMe
• Boc-Pro-Ome
• <i>N<
• 1-O-tert-butyl 2-O-methyl (2S)-pyrrolidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate
• Boc-L-proline methyl ester
• 1-(tert-butyl) 2-methyl (S)-pyrrolidine-1,2-dicarboxylate
• PubChem18390
• Boc-L-prolinemethylester
• N-Boc proline methyl ester
• ARK015
• WVDGSSCWFMSRHN-QMMMGPOBSA-N
• N-BOC-PROLINE METHYL ESTER
• Boc-L-Proline-methyl ester;Pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• MFCD01075092
• AKOS005258743
• CS-B0426
• CHEMBL5013210
• 1-tert-butyl 2-methyl(2s)-pyrrolidine-1,2-dicarboxylate
• (S)-N-tert-butoxycarbonylproline methyl ester
• N-alpha-t-Butyloxycarbonyl-L-proline methyl ester
• DS-0996
• AKOS015908758
• A26494
• 1,2-Pyrrolidinedicarboxylicacid,2-methyl-,1-(1,1-dimethylethyl)ester,(2S)-
• N-(tert-butoxycarbonyl)proline methyl ester
• EN300-624166
• 59936-29-7
• N-t-butoxycarbonyl-L-proline methyl ester
• N-(tert.-butyloxycarbonyl)-L-proline methyl ester
• Methyl (2S)-N-(tert-butoxycarbonyl)pyrrolidine-2-carboxylate
• B5228
• SCHEMBL883030
• METHYL (S)-N-BOC-PYRROLIDINE-2-CARBOXYLATE
• W-200694
• DTXSID80361580
• AB3481
• N-tert-butoxycarbonylproline methyl ester
• N-BOC-poline methyl ester
• N-tert-Butoxycarbonyl-L-proline methyl ester
• DB-002967

• MDL： MFCD01075092
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-7-5-6-8(12)9(13)15-4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： WVDGSSCWFMSRHN-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: No data available
• Density: 1.07
• Melting Point: No data available
• Boiling Point: 135°C/16mmHg(lit.)
• Flash Point: 128.3℃
• Refractive Index: 1.4510 to 1.4550
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.84000
• LogP: 1.49680
• pka: -3.35±0.40(Predicted)
• Solubility: Slightly soluble in water.

1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate

Comprehensive Guide to 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate (CAS No. 59936-29-7)

1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate (CAS No. 59936-29-7) is a versatile chiral building block widely used in pharmaceutical synthesis and fine chemical applications. This compound, often referred to as a pyrrolidine derivative, plays a crucial role in asymmetric synthesis due to its stereochemical properties. Researchers and manufacturers value this compound for its ability to introduce chiral centers into complex molecules, making it indispensable in drug discovery and development.

The molecular structure of 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate features both tert-butyl and methyl ester protecting groups, which enhance its stability and reactivity in various synthetic transformations. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this chiral auxiliary has gained significant attention. Current trends in green chemistry and sustainable synthesis methods have further increased interest in efficient routes to produce this valuable intermediate.

In pharmaceutical applications, 59936-29-7 serves as a key precursor for numerous active pharmaceutical ingredients (APIs). Its pyrrolidine core structure is particularly valuable in developing central nervous system (CNS) drugs and enzyme inhibitors. Recent studies highlight its potential in creating novel protease inhibitors, addressing one of the most searched topics in medicinal chemistry. The compound's versatility also extends to agrochemical research, where it contributes to the development of more effective and environmentally friendly crop protection agents.

The synthesis of 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate typically involves asymmetric hydrogenation or enzymatic resolution methods, reflecting the industry's shift toward more sustainable production techniques. Analytical methods for quality control include HPLC and chiral chromatography, ensuring the high enantiomeric purity required for pharmaceutical applications. Storage recommendations emphasize protection from moisture and maintenance at controlled temperatures to preserve the compound's integrity.

Market analysis reveals growing demand for chiral intermediates like 59936-29-7, driven by the expanding generic drug market and increased outsourcing of pharmaceutical manufacturing. Industry professionals frequently search for reliable suppliers of this compound, with particular interest in GMP-grade materials and custom synthesis options. The compound's stability and handling characteristics make it suitable for global distribution, though proper documentation and compliance with international chemical regulations are essential.

Recent advancements in flow chemistry and continuous processing have opened new possibilities for scaling up production of 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate. These innovative approaches address common search queries about improving synthetic efficiency and reducing environmental impact. The compound's role in peptide mimetics development has also gained attention, particularly in the context of next-generation therapeutics for metabolic disorders and infectious diseases.

Quality specifications for CAS 59936-29-7 typically require ≥98% chemical purity and ≥99% enantiomeric excess (ee), with rigorous testing for residual solvents and heavy metals. These standards respond to the pharmaceutical industry's need for high-quality building blocks that meet regulatory requirements. The compound's structure-activity relationship (SAR) studies continue to be an active area of research, particularly in fragment-based drug discovery approaches.

For researchers working with 1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate, proper handling procedures include using personal protective equipment and working in well-ventilated areas. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed. The compound's physicochemical properties, including solubility characteristics and stability data, are frequently searched parameters that influence experimental design and process development.

The future outlook for 59936-29-7 remains positive, with anticipated growth in applications for bioconjugation techniques and targeted drug delivery systems. As the pharmaceutical industry continues to emphasize precision medicine, the demand for high-quality chiral building blocks like this pyrrolidine derivative is expected to increase. Ongoing research into more sustainable production methods and novel applications ensures this compound will remain relevant in chemical synthesis for years to come.